Cas no 2171843-77-7 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid
• CAS No: 2171843-77-7
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 5978812
• PubChem ID: 165819368
• Update Time: 2025-06-29

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid
• EN300-1562720
• 2171843-77-7
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]pentanoic acid

• Inchi： 1S/C25H28F2N2O5/c1-29(13-7-6-12-23(31)32)22(30)14-21(24(26)27)28-25(33)34-15-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20-21,24H,6-7,12-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： OJPBFKLKHBKECX-UHFFFAOYSA-N
• SMILES： FC(C(CC(N(C)CCCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid (CAS No. 2171843-77-7): An Overview

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid (CAS No. 2171843-77-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, difluoromethyl substitutions, and an amide linkage. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under a variety of reaction conditions. The presence of the Fmoc group in 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid facilitates the controlled introduction of amino acids into peptide chains, making it an essential building block in the development of peptide-based drugs.

The difluoromethyl substitutions in the compound contribute to its unique chemical properties. Fluorine atoms are known for their ability to modulate the electronic and steric properties of organic molecules, often enhancing their biological activity and metabolic stability. In the context of drug development, these substitutions can improve the pharmacokinetic properties of a molecule, such as its solubility, permeability, and resistance to enzymatic degradation.

The amide linkage in the compound plays a crucial role in its overall structure and function. Amide bonds are fundamental to the formation of peptides and proteins, providing structural stability and enabling specific interactions with biological targets. In medicinal chemistry, amide linkages are often used to create bioisosteres that mimic the biological activity of natural compounds while improving their pharmacological properties.

Recent research has highlighted the potential applications of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid in various therapeutic areas. For instance, studies have shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The Fmoc protecting group allows for precise control over the synthesis of these compounds, ensuring high purity and consistency in their production.

In addition to its use as a synthetic intermediate, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The Fmoc group can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug at the desired site of action. This approach can enhance drug efficacy while reducing systemic side effects.

The development of new synthetic methods for producing 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid has also been an area of active research. Recent advancements in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic routes. These improvements not only reduce production costs but also minimize the environmental impact associated with chemical synthesis.

In conclusion, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid (CAS No. 2171843-77-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an important intermediate in the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in the development of innovative treatments for various diseases.